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Compound of Interest

Compound Name: Ethyl 2,6-dichloronicotinate

Cat. No.: B1337556

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Ethyl 2,6-dichloronicotinate, a compound
recognized for its utility in pharmaceutical and agrochemical synthesis. Adherence to these
guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Ethyl 2,6-dichloronicotinate is a white to light yellow crystalline powder. Its primary hazards,
as identified in safety data sheets, are skin and eye irritation.[1]

Key Safety and Handling Data

To facilitate quick reference and easy comparison, the following tables summarize the essential
guantitative and procedural information for handling Ethyl 2,6-dichloronicotinate.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Irritation H319
[1]

Table 1: Hazard ldentification and Classification
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Personal Protective Equipment (PPE)

Specifications and Guidelines

Eye and Face Protection

Chemical safety goggles or a face shield should

be worn at all times.[2]

Hand Protection

Chemical-resistant gloves, such as nitrile or
butyl rubber, are mandatory. Inspect gloves for

integrity before each use.

Body Protection

A fully buttoned laboratory coat is required to
protect against splashes. For larger quantities, a

chemical-resistant apron is recommended.[3]

Respiratory Protection

All work with Ethyl 2,6-dichloronicotinate should
be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

[1]

Table 2: Personal Protective Equipment Requirements

Exposure Scenario

First Aid Measures

Inhalation

Move the individual to fresh air and ensure they
are comfortable for breathing. If the person feels

unwell, seek medical advice or attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water. If

skin irritation develops, seek medical advice.[1]

Eye Contact

Rinse eyes cautiously with water for several
minutes. If contact lenses are present, remove
them if it is easy to do so. Continue rinsing. If
eye irritation persists, get medical advice or

attention.[1]

Ingestion

Rinse the mouth with water. Seek medical

advice or attention.[1]
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Table 3: Emergency First Aid Procedures

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk. The following
experimental workflow provides a step-by-step guide for the safe management of Ethyl 2,6-
dichloronicotinate in a laboratory setting.

Click to download full resolution via product page

Caption: Safe Handling Workflow for Ethyl 2,6-dichloronicotinate.

Spill Management

In the event of a spill, the area should be evacuated. Trained personnel wearing the
appropriate PPE should cover the spill with an inert, non-combustible absorbent material such
as sand or vermiculite. The absorbed material should then be collected into a suitable, labeled
container for hazardous waste disposal.[2]

Waste Disposal

All waste containing Ethyl 2,6-dichloronicotinate, including contaminated PPE and absorbent
materials, must be disposed of in accordance with local, state, and federal regulations.[2] It is
imperative that this chemical waste is not poured down the drain.[1] As a halogenated organic
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compound, it should be collected in a designated, sealed container, separate from non-
halogenated waste streams, awaiting collection by a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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